Cas no 69912-75-0 (4'-O-Methylcatechin)

• Product Name: 4'-O-Methylcatechin
• CAS No: 69912-75-0
• MF: C₁₆H₁₆O₆
• MW: 304.294645309448
• CID: 974404
• PubChem ID: 9995184
• Update Time: 2025-04-19

4'-O-Methylcatechin Chemical and Physical Properties

Names and Identifiers

• 4'-O-Methylcatechin
• 4´-O-Methylcatechin
• (2R,3S)-2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• 4?-O-Methylcatechin
• (2R,3S)-3,4-Dihydro-2-(3-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-3,5,7-triol
• Catechin 4'-methyl ether
• 3,3',5,7-Tetrahydroxy-4'-methoxyflavan
• FT-0671612
• 2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• SCHEMBL348595
• 69912-75-0
• LMPK12020113
• SCHEMBL349872
• CHEBI:174914
• DTXSID80433913
• (2R,3S)-3,4-Dihydro-2-(3-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-3,5,7-triol; (2R-trans)-3,4-Dihydro-2-(3-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-3,5,7-triol; 4'-O-Methyl-(+)-catechin;

• Inchi： 1S/C16H16O6/c1-21-14-3-2-8(4-12(14)19)16-13(20)7-10-11(18)5-9(17)6-15(10)22-16/h2-6,13,16-20H,7H2,1H3/t13-,16+/m0/s1
• InChI Key： ZHDMPVIDHWJGTN-XJKSGUPXSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=C(C=1)O)OC)O)O)O

Computed Properties

• Exact Mass: 304.09500
• Monoisotopic Mass: 304.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38000
• LogP: 1.84910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins